Cas no 1261536-75-7 (3-Amino-6-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Amino-6-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261536-75-7
• MF: C₁₃H₈F₆N₂
• MW: 306.206443786621
• CID: 4984050
• Update Time: 2025-10-29

3-Amino-6-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H8F6N2/c14-12(15,16)8-3-1-7(2-4-8)11-9(20)5-6-10(21-11)13(17,18)19/h1-6H,20H2
• InChI Key： ZQQMWXCQBFWQPG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC=C(C(F)(F)F)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-(trifluoromethyl)-2-(4-(trifluoromethyl)phenyl)pyridine

3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview

3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine, commonly referred to by its CAS number 1261536-75-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates both amino and trifluoromethyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amide formation. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, significantly reducing production costs and minimizing waste generation.

The structural integrity of this compound is further enhanced by the electron-withdrawing trifluoromethyl groups, which stabilize the pyridine ring and enhance its reactivity. This makes it an ideal candidate for use in pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical sector, this compound has shown potential as a precursor for bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have highlighted the role of 3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine in the development of novel materials with tailored electronic properties. Its ability to act as a building block for constructing two-dimensional covalent organic frameworks (COFs) has opened new avenues in nanotechnology. These frameworks exhibit exceptional stability and conductivity, making them suitable for applications in energy storage devices such as supercapacitors and lithium-ion batteries.

In terms of environmental applications, this compound has been investigated for its potential in catalytic processes aimed at degrading persistent organic pollutants (POPs). Its unique electronic configuration allows it to facilitate the breakdown of these harmful substances under mild reaction conditions, offering a sustainable solution to environmental contamination.

The integration of computational chemistry tools has further deepened our understanding of the properties of 3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity patterns, and interaction dynamics with other molecules. These findings have been instrumental in guiding experimental efforts and optimizing its utilization across diverse industries.

In conclusion, 3-Amino-6-(Trifluoromethyl)-2-(4-(Trifluoromethyl)Phenyl)Pyridine, with its CAS number 1261536-75-7, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping the future of chemistry and materials science.